Cas no 133565-46-5 (Fmoc-L-Isoleucinol)
Fmoc-L-Isoleucinol structure
Product Name:Fmoc-L-Isoleucinol
CAS No:133565-46-5
MF:C21H25NO3
MW:339.4281
MDL:MFCD00235930
CID:139033
PubChem ID:51340617
Update Time:2024-11-02
Fmoc-L-Isoleucinol Chemical and Physical Properties
Names and Identifiers
-
- (9H-Fluoren-9-yl)methyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
- Fmoc-isoleucinol
- 9H-fluoren-9-ylmethyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
- Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
- FMOC-ILE-OL
- Fmoc-L-Isoleucinol
- AmbotzFAL1070
- N-Fmoc-isoleucinol
- FMOC-LLE-OL
- (9H-fluoren-9-yl)methyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
- (2S,3S)-2-(9-Fluorenylmethyloxycarbonyl)amino-3-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinol
- DS-15719
- CS-0153938
- Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-,9H-fluoren-9-ylmethyl ester
- Fmoc-(S,S)-2-amino-3-methyl-1-pentanol
- EN300-7363312
- MFCD00235930
- DTXSID20679813
- 133565-46-5
- (9H-fluoren-9-yl)methyl (2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate
- AC-31985
- AKOS015914341
- (9H-Fluoren-9-yl)methyl [(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
-
- MDL: MFCD00235930
- Inchi: InChI=1S/C21H25NO3/c1-3-14(2)20(12-23)22-21(24)25-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,23H,3,12-13H2,1-2H3,(H,22,24)/t14-,20+/m0/s1
- InChI Key: YMPMFRNXDNCNRH-VBKZILBWSA-N
- SMILES: CC[C@@H]([C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)CO)C
Computed Properties
- Exact Mass: 339.18300
- Monoisotopic Mass: 339.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56000
- LogP: 4.32300
Fmoc-L-Isoleucinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F860953-100mg |
Fmoc-l-isoleucinol |
133565-46-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F860953-250mg |
Fmoc-l-isoleucinol |
133565-46-5 | 250mg |
$110.00 | 2023-05-18 | ||
| TRC | F860953-500mg |
Fmoc-l-isoleucinol |
133565-46-5 | 500mg |
$161.00 | 2023-05-18 | ||
| TRC | F860953-1g |
Fmoc-l-isoleucinol |
133565-46-5 | 1g |
$224.00 | 2023-05-18 | ||
| AAPPTec | DFI101-1g |
Fmoc-Isoleucinol |
133565-46-5 | 1g |
$40.00 | 2024-07-19 | ||
| AAPPTec | DFI101-5g |
Fmoc-Isoleucinol |
133565-46-5 | 5g |
$180.00 | 2024-07-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F53020-5g |
Fmoc-isoleucinol |
133565-46-5 | 97% | 5g |
¥137.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F53020-10g |
Fmoc-isoleucinol |
133565-46-5 | 97% | 10g |
¥366.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F53020-25g |
Fmoc-isoleucinol |
133565-46-5 | 97% | 25g |
¥520.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F53020-250mg |
Fmoc-isoleucinol |
133565-46-5 | 97% | 250mg |
¥29.0 | 2023-09-07 |
Fmoc-L-Isoleucinol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:133565-46-5)FMOC-ILE-OL
Order Number:sfd16841
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Fmoc-L-Isoleucinol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:133565-46-5)FMOC-ILE-OL
Purity:99.9%
Quantity:200kg
Price ($):Inquiry